Cas no 6278-80-4 ( )

• Product Name: &nbsp
• CAS No: 6278-80-4
• MF: C₃₃H₆₈N₂S
• MW: 524.971428871155
• CID: 957886
• PubChem ID: 3000718
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,3-dihexadecylthiourea
• 1,3-Dihexadecyl-2-thiourea
• N,N'-Dihexadecyl-thioharnstoff
• N,N'-dihexadecyl-thiourea
• N.N'-Dicetyl-thioharnstoff
• 6278-80-4
• DS-000337
• NSC-34466
• DTXSID60388215
• NSC34466
• AKOS024432762
• SCHEMBL5452967
•  

• Inchi： 1S/C33H68N2S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34-33(36)35-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-32H2,1-2H3,(H2,34,35,36)
• InChI Key： AMZQAMADELMUOH-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCCCCCCCCCCCC)NCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 524.51000
• Monoisotopic Mass: 524.51032135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 36
• Rotatable Bond Count: 30
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.15000
• LogP: 12.19490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas Thioureas
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas